Cas no 1871405-64-9 (benzyl N-(5-methyl-2-nitrophenyl)carbamate)

• Product Name: benzyl N-(5-methyl-2-nitrophenyl)carbamate
• CAS No: 1871405-64-9
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6329742
• PubChem ID: 130581067
• Update Time: 2025-10-10

benzyl N-(5-methyl-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-methyl-2-nitrophenyl)carbamate
• EN300-12692621
• 1871405-64-9

• Inchi： 1S/C15H14N2O4/c1-11-7-8-14(17(19)20)13(9-11)16-15(18)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： NOWNNYVJWGPYQG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C=CC=1[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(5-methyl-2-nitrophenyl)carbamate

Recent Advances in the Study of Benzyl N-(5-methyl-2-nitrophenyl)carbamate (CAS: 1871405-64-9)

Benzyl N-(5-methyl-2-nitrophenyl)carbamate (CAS: 1871405-64-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for benzyl N-(5-methyl-2-nitrophenyl)carbamate, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving the reaction of 5-methyl-2-nitroaniline with benzyl chloroformate under controlled conditions. The resulting product was characterized using NMR and mass spectrometry, confirming its high purity and structural integrity.

In another study, researchers explored the biological activity of benzyl N-(5-methyl-2-nitrophenyl)carbamate and its derivatives. The compound exhibited moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a scaffold for the development of anticancer agents. Further mechanistic studies revealed that the nitro group and the carbamate moiety play critical roles in its bioactivity, possibly through interactions with cellular targets such as DNA or proteins.

Additionally, a patent application filed in 2023 disclosed the use of benzyl N-(5-methyl-2-nitrophenyl)carbamate in the formulation of a new class of antimicrobial agents. The patent highlights the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance. Preliminary in vitro tests showed significant activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells.

Despite these promising findings, challenges remain in the optimization of benzyl N-(5-methyl-2-nitrophenyl)carbamate for clinical applications. Issues such as solubility, stability, and pharmacokinetics need to be addressed through further research. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are expected to provide valuable insights for overcoming these hurdles.

In conclusion, benzyl N-(5-methyl-2-nitrophenyl)carbamate (CAS: 1871405-64-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its potential applications in drug discovery, particularly in the areas of oncology and antimicrobial therapy, warrant continued investigation. Future studies should focus on optimizing its chemical properties and elucidating its mechanisms of action to fully realize its therapeutic potential.